Cas no 2377033-20-8 (3-(4-Methoxyphenyl)-3,6-diazabicyclo[3.1.1]heptane dihydrochloride)

• Product Name: 3-(4-Methoxyphenyl)-3,6-diazabicyclo[3.1.1]heptane dihydrochloride
• CAS No: 2377033-20-8
• MF: C₁₂H₁₈Cl₂N₂O
• MW: 277.190121173859
• CID: 5970430
• PubChem ID: 165746884
• Update Time: 2025-06-11

3-(4-Methoxyphenyl)-3,6-diazabicyclo[3.1.1]heptane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2377033-20-8
• EN300-7448023
• 3-(4-methoxyphenyl)-3,6-diazabicyclo[3.1.1]heptane dihydrochloride
• 3-(4-Methoxyphenyl)-3,6-diazabicyclo[3.1.1]heptane dihydrochloride

• Inchi： 1S/C12H16N2O.2ClH/c1-15-12-4-2-11(3-5-12)14-7-9-6-10(8-14)13-9;;/h2-5,9-10,13H,6-8H2,1H3;2*1H
• InChI Key： OGYBPUULVRYOOH-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C=CC(=CC=1)N1CC2CC(C1)N2

Computed Properties

• Exact Mass: 276.0796186g/mol
• Monoisotopic Mass: 276.0796186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5Ų

Additional information on 3-(4-Methoxyphenyl)-3,6-diazabicyclo[3.1.1]heptane dihydrochloride

Introduction to 3-(4-Methoxyphenyl)-3,6-diazabicyclo[3.1.1]heptane dihydrochloride (CAS No. 2377033-20-8)

3-(4-Methoxyphenyl)-3,6-diazabicyclo[3.1.1]heptane dihydrochloride (CAS No. 2377033-20-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure and methoxyphenyl substituent, exhibits promising pharmacological properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of 3-(4-Methoxyphenyl)-3,6-diazabicyclo[3.1.1]heptane dihydrochloride consists of a bicyclic core with a 4-methoxyphenyl group attached to one of the nitrogen atoms. The presence of the methoxy group imparts additional stability and lipophilicity to the molecule, which can enhance its bioavailability and cellular uptake. The dihydrochloride salt form further improves its solubility and stability in aqueous environments, making it suitable for pharmaceutical formulations.

Recent studies have focused on the pharmacological activities of 3-(4-Methoxyphenyl)-3,6-diazabicyclo[3.1.1]heptane dihydrochloride. One of the key areas of interest is its potential as an antagonist for specific neurotransmitter receptors, particularly those involved in central nervous system (CNS) disorders. Research has shown that this compound can effectively modulate the activity of these receptors, leading to potential therapeutic benefits in conditions such as anxiety, depression, and neurodegenerative diseases.

In addition to its CNS applications, 3-(4-Methoxyphenyl)-3,6-diazabicyclo[3.1.1]heptane dihydrochloride has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models of inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The safety profile of 3-(4-Methoxyphenyl)-3,6-diazabicyclo[3.1.1]heptane dihydrochloride has been extensively evaluated in both in vitro and in vivo studies. Toxicological assessments have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of 3-(4-Methoxyphenyl)-3,6-diazabicyclo[3.1.1]heptane dihydrochloride in human subjects. Early results from Phase I trials have been encouraging, with the compound demonstrating good tolerability and pharmacokinetic properties suitable for oral administration. These trials are expected to provide more detailed insights into its therapeutic potential and pave the way for broader clinical applications.

The synthesis of 3-(4-Methoxyphenyl)-3,6-diazabicyclo[3.1.1]heptane dihydrochloride involves several steps that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methods have led to more efficient and scalable processes, making it feasible for large-scale production for both research and commercial purposes.

In conclusion, 3-(4-Methoxyphenyl)-3,6-diazabicyclo[3.1.1]heptane dihydrochloride (CAS No. 2377033-20-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.